Cas no 1090631-41-6 (N-({2-[(diethylamino)methyl]phenyl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-({2-[(diethylamino)methyl]phenyl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1090631-41-6
• MF: C₁₉H₂₅N₃OS
• MW: 343.486303091049
• CID: 5895963
• PubChem ID: 26975952
• Update Time: 2025-11-04

N-({2-[(diethylamino)methyl]phenyl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1090631-41-6
• EN300-26582311
• Z109933976
• N-({2-[(diethylamino)methyl]phenyl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• AKOS033045416

• Inchi： 1S/C19H25N3OS/c1-4-22(5-2)14-16-10-7-6-9-15(16)13-21-18(23)17-11-8-12-20-19(17)24-3/h6-12H,4-5,13-14H2,1-3H3,(H,21,23)
• InChI Key： OAWGHBMXQSOYNW-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCC1C=CC=CC=1CN(CC)CC)=O

Computed Properties

• Exact Mass: 343.17183360g/mol
• Monoisotopic Mass: 343.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-({2-[(diethylamino)methyl]phenyl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Overview of N-({2-[(diethylamino)methyl]phenyl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1090631-41-6)

N-({2-[(diethylamino)methyl]phenyl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1090631-41-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in medicinal chemistry and drug development. Researchers are particularly interested in its pyridine-3-carboxamide core, which is known for its versatility in forming bioactive molecules.

The compound's diethylamino and methylsulfanyl functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry. Its CAS number 1090631-41-6 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Given the growing demand for novel therapeutic agents, N-({2-[(diethylamino)methyl]phenyl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide is frequently studied for its potential role in addressing unmet medical needs.

One of the key areas of interest for this compound is its potential application in central nervous system (CNS) drug development. The diethylamino moiety is often associated with compounds that exhibit CNS activity, which aligns with current trends in neuroscience research. Additionally, the methylsulfanyl group may enhance the compound's bioavailability, a critical factor in drug design. These attributes make CAS 1090631-41-6 a compelling subject for further investigation.

In the context of AI-driven drug discovery, N-({2-[(diethylamino)methyl]phenyl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide has been flagged as a promising candidate for virtual screening and molecular docking studies. Researchers are leveraging computational tools to predict its interactions with biological targets, a method that has gained traction due to its efficiency and cost-effectiveness. This approach aligns with the broader shift toward data-driven pharmaceutical research.

The synthesis of N-({2-[(diethylamino)methyl]phenyl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide typically involves multi-step organic reactions, with careful attention to yield and purity. Its pyridine-3-carboxamide backbone is often constructed using established protocols, while the diethylamino and methylsulfanyl groups are introduced via selective functionalization. These synthetic strategies are well-documented in peer-reviewed journals, making this compound accessible to researchers worldwide.

From a commercial perspective, CAS 1090631-41-6 is available through specialized chemical suppliers, catering to the needs of academic and industrial laboratories. Its pricing and availability are influenced by factors such as demand for high-purity research chemicals and advancements in synthetic methodologies. As the pharmaceutical industry continues to prioritize innovation, compounds like N-({2-[(diethylamino)methyl]phenyl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide are expected to remain in focus.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, standard laboratory precautions should be observed during handling and storage. Researchers are encouraged to consult safety data sheets (SDS) and adhere to best practices to ensure safe usage. This aligns with the broader industry emphasis on sustainable and responsible chemical research.

In summary, N-({2-[(diethylamino)methyl]phenyl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1090631-41-6) represents a fascinating area of study at the intersection of organic chemistry and drug development. Its structural features, combined with its potential applications, make it a valuable asset for researchers exploring new therapeutic avenues. As scientific inquiry progresses, this compound is likely to play a pivotal role in advancing our understanding of bioactive molecules and their mechanisms of action.